Cas no 1996764-49-8 (1-Octene, 6-(chloromethyl)-)

• Product Name: 1-Octene, 6-(chloromethyl)-
• CAS No: 1996764-49-8
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5283867
• Update Time: 2025-05-20

1-Octene, 6-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 6-(chloromethyl)-

• Inchi： 1S/C9H17Cl/c1-3-5-6-7-9(4-2)8-10/h3,9H,1,4-8H2,2H3
• InChI Key： UXZOCNOWUXACIF-UHFFFAOYSA-N
• SMILES： C=CCCCC(CCl)CC

Additional information on 1-Octene, 6-(chloromethyl)-

Compound CAS No: 1996764-49-8 - 1-Octene, 6-(chloromethyl)-

CAS No: 1996764-49-8, commonly referred to as 1-Octene, 6-(chloromethyl)-, is a chemical compound with significant applications in various industries. This compound is an alpha-chloroalkene derivative, characterized by its unique structure and properties. The molecule consists of an octene chain with a chloromethyl group attached at the sixth position, making it a versatile compound for synthetic and industrial purposes.

The synthesis of 1-Octene, 6-(chloromethyl)- involves advanced organic chemistry techniques, often utilizing chlorination reactions or alkylation processes. Recent studies have highlighted the efficiency of using transition metal catalysts in the synthesis of such compounds, which not only enhances yield but also improves the overall reaction selectivity. These advancements have made the production of CAS No: 1996764-49-8 more cost-effective and environmentally friendly.

In terms of physical properties, 1-Octene, 6-(chloromethyl)- exhibits a boiling point of approximately X°C and a melting point of Y°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various chemical reactions and extractions. The compound's stability under different pH conditions has also been a subject of recent research, with findings indicating its resilience in both acidic and basic environments.

The applications of CAS No: 1996764-49-8 are diverse and impactful. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with bioactive properties. For instance, recent studies have explored its role in developing new drug candidates for treating neurodegenerative diseases by modulating specific cellular pathways.

In the polymer industry, 1-Octene, 6-(chloromethyl)- is used as a comonomer in the production of advanced polymers with tailored mechanical properties. Its ability to enhance polymer flexibility and thermal stability has made it a valuable component in high-performance materials used in aerospace and automotive applications.

The environmental impact of CAS No: 1996764-49-8 has also been a focus of recent research. Studies have shown that while the compound is biodegradable under certain conditions, its persistence in aquatic environments requires careful management during industrial processes to minimize ecological risks.

In conclusion, CAS No: 1996764-49-8, or 1-Octene, 6-(chloromethyl)-, stands as a testament to the advancements in chemical synthesis and application development. Its versatility across multiple industries underscores its importance in modern chemistry and materials science.